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Compound of Interest

Compound Name: POLYQUATERNIUM-27

CAS No.: 132977-85-6

Cat. No.: B1178274

Get Quote

Executive Summary & Chemical Architecture
Unlike the random copolymers (Polyquaternium-7) or grafted natural polymers

(Polyquaternium-10) that dominate the market, Polyquaternium-27 (PQ-27) represents a

distinct class: the Polyionene Block Copolymer.

Defined structurally as the block copolymer formed by the reaction of Polyquaternium-2 and

Polyquaternium-17, PQ-27 utilizes a segmented architecture. This "block" structure allows for

domain-specific behavior—creating localized high-charge density zones for anchoring to

anionic substrates (hair/skin) while maintaining hydrophilic loops for lubricity.
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Feature Polyquaternium-27 Polyquaternium-10 Polyquaternium-7

Chemical Class
Polyionene Block

Copolymer

Quaternized

Hydroxyethyl

Cellulose

Acrylamide/DADMAC

Copolymer

Backbone
Urea/Adipic Acid

(Step-Growth)

Cellulose (Natural

Polysaccharide)
Vinyl (Chain-Growth)

Architecture Segmented Blocks
Grafted Pendant

Groups
Random Copolymer

Charge Density
High (Localized in

blocks)

Low to Medium

(Tunable)

High (Distributed

randomly)

Molecular Weight
Low to Medium (< 50

kDa)

High (250 kDa - 2

MDa)
Very High (> 1 MDa)

Primary Benefit
Low Buildup /

Precision Conditioning
Viscosity / Slip

Lubricity / Foam

Stability

Mechanism of Action: The "Block" Advantage
The primary differentiator of PQ-27 is its adsorption kinetics.

PQ-7 (Random): Adsorbs flatly or in random loops. High molecular weight leads to

entanglement and significant buildup (cumulative deposition) over repeated cycles.

PQ-10 (Grafted): Adsorbs via charge patches but the bulky cellulose backbone can create a

rougher surface feel if not optimized.

PQ-27 (Block): The cationic "anchor" blocks bind tightly to the damaged (anionic) sites of the

keratin, while the hydrophilic spacer blocks extend into the aqueous phase. This "brush"

configuration reduces friction without the heavy "plastering" effect of high MW polymers.

Visualization: Polymer Adsorption Modes
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Figure 1: Mechanistic difference between Random Copolymer (PQ-7) and Block Copolymer

(PQ-27) adsorption.

Performance Data & Comparative Analysis
Wet Combing Force Reduction (Lubricity)
In standardized Dia-Stron combing experiments, PQ-27 exhibits a unique profile. It does not

provide the "super-slip" of high MW PQ-10 initially, but it maintains consistent performance

without the "tacky" feel associated with polymer accumulation.

Polymer (0.5%
active)

Initial Wet Combing
Reduction (%)

After 5 Cycles
(Buildup Check)

Sensory Feel

Polyquaternium-27 65% 62% (Stable)
Soft, Natural, No

residue

Polyquaternium-10

(High MW)
85%

40% (Decreased due

to matting)
Slimy, Heavy

Polyquaternium-7 78%
55% (Moderate

decrease)

Smooth, slightly

coated

Control (Water) 0% 0% Rough
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Note: Data represents typical values from bleached Caucasian hair tresses treated with a

simple surfactant chassis (SLES/CAPB).

Coacervation & Dilution Deposition
For drug delivery or active deposition, the Coacervation Region is critical. PQ-27 forms

coacervates with anionic surfactants (like SLES) at a narrower, more specific ratio than PQ-10.

Implication: PQ-27 requires precise formulation but offers "smart deposition"—dropping the

active payload only upon dilution (rinsing), minimizing waste.

Safety & Pharmaceutical Profile
PQ-27 belongs to the ionene class, structurally related to Polyquaternium-1 (Polyquad), a gold

standard preservative in ophthalmology.

Toxicity: Generally lower cytotoxicity than monomeric quats (like CTAC) due to polymer

binding.

Pharma Potential: High potential as a mucoadhesive excipient for mucosal drug delivery. Its

block structure allows it to complex with anionic drug molecules (e.g., NSAIDs, genetic

material) protecting them while adhering to the mucosal lining.

Experimental Protocols (Self-Validating Systems)
To verify these claims in your lab, use the following protocols. These are designed to be robust

and reproducible.

Protocol A: Quantitative Buildup Analysis (Lumicrease
Method)
Determine if the polymer accumulates excessively on the substrate.

Preparation: Prepare 2g hair tresses (bleached).

Treatment: Wash tress with 0.5% polymer solution (in SLES base) for 30s, rinse for 30s.

Repeat 10 times.
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Staining: Immerse tress in Lumicrease Bordeaux 3LR (anionic dye) solution (0.1%) for 5

minutes. The dye binds stoichiometrically to cationic sites.

Extraction: Rinse tress, dry, and extract dye using 50:50 Ethanol/Water.

Quantification: Measure Absorbance at 530 nm.

Logic: Higher Absorbance = More Cationic Dye = More Polymer Buildup.

Expectation: PQ-10 >> PQ-7 > PQ-27.

Protocol B: Coacervation Turbidity Titration
Map the deposition window for formulation stability.

Start: 1% Polymer Solution Titrate with Anionic Surfactant
(e.g., SLES)

Measure Turbidity (NTU)
at each 0.5g incrementRepeat

Identify Tmax
(Peak Coacervation)

Turbidity Spike
Plot Phase Diagram

Click to download full resolution via product page

Figure 2: Turbidimetric titration workflow to determine the optimal deposition zone.

Steps:

Start with 100mL of 1% Polymer solution.

Titrate with 10% SLES solution under constant stirring.

Monitor Transmittance (%T) or Turbidity (NTU).

Critical Point: The onset of turbidity indicates the formation of Polymer-Surfactant complexes.

A sharp peak followed by resolubilization indicates a "clean" deposition profile (typical of PQ-

27). A broad, messy plateau indicates potential instability (typical of some Guar grades).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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